4-(1-(2,4,6-Trimethylbenzoyl)piperidin-4-yl)morpholine-3,5-dione

• IUPAC Name: 4-[1-(2,4,6-trimethylbenzoyl)piperidin-4-yl]morpholine-3,5-dione
• InChI: InChI=1S/C19H24N2O4/c1-12-8-13(2)18(14(3)9-12)19(24)20-6-4-15(5-7-20)21-16(22)10-25-11-17(21)23/h8-9,15H,4-7,10-11H2,1-3H3
• InChI Key: CKJOLSAVLSBOLB-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=C(C(=C1)C)C(=O)N2CCC(CC2)N3C(=O)COCC3=O)C
• Molecular Formula: C19H24N2O4
• Molecular Weight: 344.4 g/mol
• CAS No.: 2034423-51-1

Description

Piperidines are among the most important synthetic fragments for designing drugs and play a significant role in the pharmaceutical industry. Their derivatives are present in more than twenty classes of pharmaceuticals, as well as alkaloids.

Synthesis Analysis

The development of fast and cost-effective methods for the synthesis of substituted piperidines is an important task of modern organic chemistry. In the last several years, a lot of reviews concerning specific methods of pipiridine synthesis, functionalization, and their pharmacological application were published.

Molecular Structure Analysis

Piperidine is a six-membered heterocycle including one nitrogen atom and five carbon atoms in the sp3-hybridized state. Piperidine-containing compounds represent one of the most important synthetic medicinal blocks for drugs construction.

Chemical Reactions Analysis

The current review summarizes recent scientific literature on intra- and intermolecular reactions leading to the formation of various piperidine derivatives: substituted piperidines, spiropiperidines, condensed piperidines, and piperidinones.

Scientific Research Applications

Synthesis and Structural Exploration

Research efforts have been directed towards the synthesis of novel heterocyclic compounds, including those related to the specified compound, focusing on their potential bioactive properties. For instance, the synthesis and structural analysis of related bioactive heterocycles have been conducted, where antiproliferative activities were evaluated, and molecular structures were characterized using advanced techniques such as IR, NMR, and X-ray diffraction studies. These endeavors underscore the compound's relevance in developing therapeutics and understanding molecular interactions (S. Benaka Prasad et al., 2018).

Mechanism of Action

Piperidine derivatives are being utilized in different ways as anticancer, antiviral, antimalarial, antimicrobial, antifungal, antihypertension, analgesic, anti-inflammatory, anti-Alzheimer, antipsychotic and/or anticoagulant agents.

Future Directions

The future directions in the field of piperidine derivatives involve the development of new synthesis methods, the discovery of new pharmacological applications, and the design of new drugs. More than 7000 piperidine-related papers were published during the last five years according to Sci-Finder, indicating active ongoing research in this field.